N-(4-amino-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(3-chloroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H14ClN5O3S2/c18-9-3-1-4-10(7-9)20-12(24)8-28-17-22-14(19)13(16(26)23-17)21-15(25)11-5-2-6-27-11/h1-7H,8H2,(H,20,24)(H,21,25)(H3,19,22,23,26)
• InChI Key: AVKGCPHYEHBZGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C17H14ClN5O3S2
• Molecular Weight: 435.9 g/mol

Description

N-(4-amino-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H14ClN5O3S2 and its molecular weight is 435.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Novel transformations of the amino and carbonyl/nitrile groups in related thiophene compounds have been explored for thienopyrimidine synthesis, highlighting the potential of these compounds in creating new chemical structures with potentially useful properties (Pokhodylo et al., 2010). The research into thiophene-2-carboxamide derivatives has also led to the development of new antibiotic and antibacterial drugs, underscoring the biomedical relevance of these compounds (Ahmed, 2007).

Biological Activities

Several studies have synthesized and evaluated the biological activities of derivatives closely related to the specified compound. For example, new N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide derivatives were synthesized and showed significant inhibition on bacterial and fungal growth, indicating potential as antimicrobial agents (Akbari et al., 2008). Another study focused on Schiff bases of 2-amino-4-(4-chlorophenyl)thiophene-3carboxamide, which were screened for CNS depressant activity, showcasing the compound's potential use in the development of new CNS-active drugs (Bhattacharjee et al., 2011).

Antioxidant and Anti-inflammatory Properties

The acid chloride derivatives of 2-Amino-N- (3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta [b] thiophene-3-carboxamide were screened for in vitro anti-inflammatory and antioxidant activity, highlighting the compound's potential in developing treatments for conditions involving oxidative stress and inflammation (Kumar et al., 2008).

Antimicrobial Efficacy

Research into Schiff bases of 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes synthesized using Gewald reaction demonstrated antimicrobial activity, further emphasizing the potential of these compounds in combating microbial infections (Arora et al., 2013).